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Compound of Interest

Compound Name:
2-(Benzyloxy)-4-methoxybenzoic

acid

Cat. No.: B1318092 Get Quote

Essential Safety and Handling Guide for 2-
(Benzyloxy)-4-methoxybenzoic Acid
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling 2-(Benzyloxy)-4-
methoxybenzoic acid, a key compound in various research and development applications.

The following procedures are designed to ensure the safe handling, storage, and disposal of

this chemical, protecting both laboratory personnel and the integrity of experimental work.

Important Note: A specific Safety Data Sheet (SDS) for 2-(Benzyloxy)-4-methoxybenzoic
acid was not located. The following recommendations are based on the SDS for the closely

related isomer, 3-(benzyloxy)-4-methoxybenzoic acid, and other similar aromatic carboxylic

acids. It is imperative to handle this compound with care, adhering to the precautionary

measures outlined below.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on available data for its isomer, 3-(benzyloxy)-4-methoxybenzoic acid, this compound is

anticipated to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Therefore, a comprehensive approach to personal protection is mandatory.
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Recommended Personal Protective Equipment (PPE)

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield. Must be tested

and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[1][2]

To prevent eye contact which

can cause serious irritation.[1]

Skin Protection

Wear protective gloves

(inspect prior to use) and a lab

coat.[1][2]

To prevent skin contact which

can cause irritation.[1]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

particle respirator (type P95 -

US or P1 - EU EN 143) for

nuisance exposures. For

higher-level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.[2]

To avoid inhalation of dust

which may cause respiratory

irritation.[1]

Comparative Physicochemical Data of Similar
Compounds
The following table summarizes key quantitative data from the SDS of compounds structurally

similar to 2-(Benzyloxy)-4-methoxybenzoic acid. This data is provided for context and to

inform safe handling and storage practices.
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Compound CAS Number Melting Point (°C) Physical State

3-(benzyloxy)-4-

methoxybenzoic acid
58452-00-9 Not Specified Solid

4-methoxy-2-nitro-

benzoic acid
33844-21-2 196.5-200.5 Solid

2-Hydroxy-4-

methoxybenzoic acid
2237-36-7 157 - 159 Powder Solid

4-Methoxybenzoic

acid
100-09-4 181 - 186 Powder Solid

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Work in a well-ventilated area, such as a chemical fume hood.[1][3] Ensure that

an eyewash station and safety shower are readily accessible.

PPE: Before handling, don the appropriate PPE as detailed in the table above.

Dispensing: Avoid creating dust when handling the solid material.[1][3] Use a spatula or other

appropriate tool to transfer the compound.

During Use: Avoid contact with skin and eyes.[1][3] Do not eat, drink, or smoke in the work

area.[1]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[3]

Disposal Plan:

All waste containing 2-(Benzyloxy)-4-methoxybenzoic acid should be treated as hazardous

waste.

Collection: Collect waste material in a suitable, labeled, and closed container.[1][3]
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Disposal: Dispose of the contents and container at an approved waste disposal plant.[4][5]

Do not allow the product to enter drains.[1][2] Follow all local, regional, and national

regulations for hazardous waste disposal.

Workflow for Safe Handling
The following diagram illustrates the procedural flow for the safe handling of 2-(Benzyloxy)-4-
methoxybenzoic acid, from initial preparation to final disposal.
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Handling Operations

Decontamination & Disposal

Assess Hazards & Review SDS

Verify Ventilation (Fume Hood)

Locate Emergency Equipment

Don Safety Goggles/Face Shield

Proceed to PPE
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Weigh/Transfer Compound (Avoid Dust)

Proceed to Handling

Perform Experimental Work

Tightly Seal Container After Use
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Remove & Dispose of Contaminated Gloves

Wash Hands Thoroughly
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Caption: Workflow for handling 2-(Benzyloxy)-4-methoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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